1-(3,4-dimethoxyphenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• InChI: InChI=1S/C13H17N3O4/c1-19-10-4-3-9(6-11(10)20-2)16-7-8(5-12(16)17)13(14)15-18/h3-4,6,8,18H,5,7H2,1-2H3,(H2,14,15)
• InChI Key: HSTQNIOKBZGMRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)C(=NO)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)/C(=N/O)/N)OC
• Molecular Formula: C13H17N3O4
• Molecular Weight: 279.29 g/mol

Description

Chemical Reactions Analysis

Without specific information on “1-(3,4-dimethoxyphenyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide”, it’s challenging to provide a detailed analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “1-(3,4-dimethoxyphenyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide” would depend on its specific structure and functional groups.

Scientific Research Applications

Preparation and Properties of Hyperbranched Aromatic Polyimides

Research into hyperbranched aromatic polyimides involves the synthesis of monomers starting from compounds like 3,5-dimethoxyphenol. These polymers exhibit solubility in various solvents and have potential applications in materials science due to their molecular weight and solubility properties (Yamanaka et al., 2000).

Acid Cyclization of Amino-Substituted Heterocycles

The synthesis of complex heterocyclic compounds, including dioxopyrrolo[3,4-c]- and thieno[3,4-c]isoquinolines, from reactions involving 3-amino-4-(3,4-dimethoxyphenyl)maleimide showcases the chemical versatility of dimethoxyphenyl derivatives in pharmaceutical research (Zinchenko et al., 2009).

Synthesis and Characterization of Novel Polyimides

The development of novel polyimides derived from pyridine-bridged aromatic dianhydride monomers, synthesized from precursors including 4-(3,4-dicarboxyphenoxy)phenyl derivatives, highlights the role of such compounds in creating new materials with desirable thermal and mechanical properties (Wang et al., 2006).

Vinylphosphonium Salt Mediated Synthesis

The synthesis of 7-oxo-7H-pyrido[1,2,3-cd]perimidine derivatives via reactions involving dimethoxyphenyl derivatives underlines the chemical reactivity of these compounds in generating new molecular structures with potential pharmaceutical applications (Yavari et al., 2002).

Mechanism of Action

The mechanism of action would depend on the specific application or biological activity of “1-(3,4-dimethoxyphenyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide”. Without this context, it’s difficult to provide a detailed analysis.

Safety and Hazards

Without specific information on “1-(3,4-dimethoxyphenyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide”, it’s challenging to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research or applications of “1-(3,4-dimethoxyphenyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide” would depend on its specific properties, potential uses, and the current state of research in the field.